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Compound of Interest

Compound Name:
3-Fluoro-4-morpholin-4-

ylbenzaldehyde

Cat. No.: B1309810 Get Quote

Introduction
3-Fluoro-4-morpholin-4-ylbenzaldehyde is a substituted aromatic aldehyde that holds

significant interest for researchers and professionals in the fields of medicinal chemistry and

drug development. Its unique structural features, combining a reactive aldehyde group with a

morpholine moiety and a fluorine substituent, make it a valuable building block for the synthesis

of novel bioactive compounds. The presence of the fluorine atom can modulate the

physicochemical properties of derivative molecules, such as metabolic stability and binding

affinity, which are critical considerations in drug design. This guide provides a comprehensive

overview of the chemical properties, a plausible synthetic route, potential applications, and

safety considerations for this compound.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 3-Fluoro-4-morpholin-4-
ylbenzaldehyde is presented below. These properties are essential for its handling,

characterization, and use in chemical synthesis.
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Property Value Reference

CAS Number 495404-90-5 [1][2]

Molecular Formula C₁₁H₁₂FNO₂ [2][3]

Molecular Weight 209.22 g/mol [2][3]

Boiling Point 357.0 ± 42.0 °C at 760 mmHg [2]

Density 1.2 ± 0.1 g/cm³ [2]

Appearance Not specified, likely a solid

Solubility
Not specified, likely soluble in

organic solvents

Synthesis
While a specific, detailed experimental protocol for the synthesis of 3-Fluoro-4-morpholin-4-
ylbenzaldehyde is not readily available in the provided search results, a plausible synthetic

route can be devised based on established chemical principles, specifically nucleophilic

aromatic substitution (SNAr). A common method for introducing a morpholine group onto an

activated aromatic ring is the reaction of morpholine with a suitable fluoro- or chloro-substituted

nitrobenzene or benzaldehyde derivative.

Proposed Experimental Protocol: Synthesis via
Nucleophilic Aromatic Substitution
This protocol describes the synthesis of 3-Fluoro-4-morpholin-4-ylbenzaldehyde from 3,4-

difluorobenzaldehyde and morpholine.

Materials and Reagents:

3,4-Difluorobenzaldehyde

Morpholine

Potassium carbonate (K₂CO₃) or another suitable base (e.g., triethylamine)
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Dimethylformamide (DMF) or another polar aprotic solvent (e.g., DMSO)

Ethyl acetate

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Hexanes and ethyl acetate for chromatography elution

Procedure:

Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, add 3,4-difluorobenzaldehyde (1.0 equivalent), morpholine (1.1-1.5 equivalents),

and potassium carbonate (2.0-3.0 equivalents).

Solvent Addition: Add a suitable volume of anhydrous dimethylformamide (DMF) to dissolve

the reactants and form a stirrable suspension.

Reaction Conditions: Heat the reaction mixture to 80-120 °C and stir for 4-24 hours. The

progress of the reaction should be monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Pour the

reaction mixture into a separatory funnel containing water and extract with ethyl acetate (3 x

volume of the aqueous layer).

Washing: Combine the organic layers and wash with water and then with brine to remove

residual DMF and inorganic salts.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary

evaporator to obtain the crude product.

Purification: Purify the crude product by flash column chromatography on silica gel, using a

gradient of ethyl acetate in hexanes as the eluent, to afford the pure 3-Fluoro-4-morpholin-
4-ylbenzaldehyde.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b1309810?utm_src=pdf-body
https://www.benchchem.com/product/b1309810?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1309810?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Precautions:

All procedures should be performed in a well-ventilated fume hood.

Personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-

resistant gloves, should be worn at all times.

Morpholine is a corrosive and flammable liquid. Handle with care.

DMF is a skin and eye irritant. Avoid inhalation and skin contact.
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Synthesis Workflow

1. Reaction Setup
(3,4-Difluorobenzaldehyde, Morpholine, K2CO3)

2. Solvent Addition
(Anhydrous DMF)

3. Reaction
(Heating and Stirring)

4. Work-up
(Water, Ethyl Acetate Extraction)

5. Washing
(Water, Brine)

6. Drying and Concentration

7. Purification
(Column Chromatography)

Pure 3-Fluoro-4-morpholin-4-ylbenzaldehyde

Click to download full resolution via product page

Caption: Workflow for the proposed synthesis of 3-Fluoro-4-morpholin-4-ylbenzaldehyde.
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Applications in Research and Drug Development
3-Fluoro-4-morpholin-4-ylbenzaldehyde is a versatile intermediate for the synthesis of a

wide range of molecular scaffolds with potential therapeutic applications. The aldehyde

functional group can undergo various chemical transformations, including reductive amination,

Wittig reactions, and condensation reactions, to introduce diverse functionalities.

Potential Therapeutic Areas:

Oncology: The morpholine moiety is present in several approved anticancer drugs, such as

gefitinib and linezolid. This scaffold can be utilized to synthesize novel kinase inhibitors or

other targeted anticancer agents.

Infectious Diseases: The structural similarity to intermediates of antibiotics like linezolid

suggests its potential use in developing new antibacterial agents.[4]

Inflammatory Diseases: Related benzaldehyde derivatives have been used to synthesize

compounds with anti-inflammatory properties.[5]
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Role in Drug Discovery

3-Fluoro-4-morpholin-4-ylbenzaldehyde
(Starting Material)

Chemical Transformations
(Reductive Amination, Condensation, etc.)

Library of Derivative Compounds

High-Throughput Screening

Hit Compounds

Lead Optimization

Drug Candidate

Click to download full resolution via product page

Caption: The logical flow of utilizing 3-Fluoro-4-morpholin-4-ylbenzaldehyde in a drug

discovery program.

Safety and Handling
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While a specific Material Safety Data Sheet (MSDS) for 3-Fluoro-4-morpholin-4-
ylbenzaldehyde was not found, a hazard assessment can be made based on structurally

related compounds such as 3-chloro-4-fluorobenzaldehyde and other fluorinated

benzaldehydes.[6][7][8][9][10]

Potential Hazards:

Hazard Class Description

Skin Corrosion/Irritation May cause skin irritation.[8][11]

Serious Eye Damage/Irritation May cause serious eye irritation.[8][11]

Respiratory Irritation May cause respiratory irritation.[8][11]

Acute Toxicity (Oral) May be harmful if swallowed.

Recommended Handling Precautions:

Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.

Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep

away from incompatible materials such as strong oxidizing agents, strong acids, and strong

bases.

This technical guide provides a foundational understanding of 3-Fluoro-4-morpholin-4-
ylbenzaldehyde for researchers and professionals. The information on its properties,

synthesis, and potential applications should facilitate its use in the design and development of
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new chemical entities with therapeutic potential. Always consult a comprehensive and up-to-

date Safety Data Sheet before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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